Cas no 17692-04-5 (Quinoline, 3-pentyl-)

• Product Name: Quinoline, 3-pentyl-
• CAS No: 17692-04-5
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 1369435
• PubChem ID: 55272194
• Update Time: 2025-04-20

Quinoline, 3-pentyl- Chemical and Physical Properties

Names and Identifiers

• 3-pentylquinoline
• Quinoline, 3-pentyl-
• 17692-04-5
• DTXSID90717236
• AKOS006321318
• 3-amylquinoline
• SCHEMBL859430

• Inchi： 1S/C14H17N/c1-2-3-4-7-12-10-13-8-5-6-9-14(13)15-11-12/h5-6,8-11H,2-4,7H2,1H3
• InChI Key： XQGPXSFBKUTAGY-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C(C=1)CCCCC

Computed Properties

• Exact Mass: 199.13621
• Monoisotopic Mass: 199.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89